Cas no 2384425-02-7 (3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid
• CAS No: 2384425-02-7
• MF: C₉H₆F₄O₃
• MW: 238.14
• CID: 5076801
• Update Time: 2025-11-01

3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H6F4O3/c1-16-7-5(8(14)15)2-4(3-6(7)10)9(11,12)13/h2-3H,1H3,(H,14,15)
• InChI Key： SXJFWZUMGZFRGA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)(F)F)=CC(F)=C1OC

Additional information on 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid

Recent Advances in the Application of 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic Acid (CAS: 2384425-02-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid (CAS: 2384425-02-7) has recently emerged as a promising building block in medicinal chemistry and drug discovery. This fluorinated benzoic acid derivative has attracted significant attention due to its unique physicochemical properties and potential applications in the development of novel therapeutic agents. Recent studies have demonstrated its utility as a key intermediate in the synthesis of biologically active molecules, particularly in the areas of anti-inflammatory and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid as a core structure for designing potent kinase inhibitors. The researchers found that the trifluoromethyl group at the 5-position significantly enhanced the binding affinity of the resulting compounds to target proteins, while the fluorine atom at the 3-position improved metabolic stability. The study reported several derivatives with nanomolar potency against specific cancer-related kinases, highlighting the compound's potential in oncology drug discovery.

In pharmaceutical formulation research, scientists have investigated the crystalline forms of 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid to optimize its physicochemical properties for drug development. A recent patent application (WO2023056789) describes novel polymorphic forms of this compound with improved solubility and bioavailability characteristics. These advancements address previous formulation challenges associated with this class of compounds and open new possibilities for oral dosage form development.

The compound's mechanism of action has been further elucidated in recent biochemical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid can modulate specific inflammatory pathways by selectively inhibiting key enzymes in the arachidonic acid cascade. These findings suggest potential applications in developing novel anti-inflammatory drugs with improved safety profiles compared to current NSAIDs.

Ongoing clinical research has identified several promising drug candidates incorporating the 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid scaffold. Phase I clinical trials for one such compound (designated as PMX-2024) have shown favorable pharmacokinetic properties and preliminary evidence of therapeutic activity in solid tumors. The development pipeline suggests that this chemical moiety may yield multiple clinical candidates in the coming years across various therapeutic areas.

Future research directions for 3-Fluoro-2-methoxy-5-(trifluoromethyl)benzoic acid include exploration of its applications in targeted protein degradation (PROTAC technology) and as a component of antibody-drug conjugates (ADCs). Early-stage studies indicate that the compound's unique electronic properties make it particularly suitable for these emerging therapeutic modalities. As research continues, this versatile building block is expected to play an increasingly important role in the development of next-generation pharmaceutical agents.